Cas no 2171170-77-5 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic acid
• CAS No: 2171170-77-5
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 6217036
• PubChem ID: 165873260
• Update Time: 2025-05-22

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic acid
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-fluorobenzoic acid
• EN300-1493624
• 2171170-77-5

• Inchi： 1S/C26H23FN2O5/c1-2-22(24(30)28-23-12-11-15(27)13-20(23)25(31)32)29-26(33)34-14-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-13,21-22H,2,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t22-/m0/s1
• InChI Key： JUXZXPZGNIVDEK-QFIPXVFZSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)NC([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic acid

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic Acid: A Comprehensive Overview

The compound 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic acid (CAS No. 2171170-77-5) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which combines a 5-fluorobenzoic acid core with a Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protected amino group and a chiral center at the second carbon of the butanamide side chain. The presence of the Fmoc group serves as a protective moiety, which is commonly utilized in peptide synthesis to stabilize amino groups during complex molecular constructions.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging state-of-the-art methodologies such as stereoselective synthesis and advanced coupling reactions. The chirality at the second carbon of the butanamide side chain is particularly noteworthy, as it plays a critical role in determining the compound's pharmacokinetic properties and biological activity. Researchers have demonstrated that this stereochemistry significantly influences the molecule's ability to interact with target proteins, making it a promising candidate for therapeutic applications.

One of the most intriguing aspects of this compound is its potential as a building block for peptide-based drugs. The Fmoc group not only protects the amino group during synthesis but also facilitates subsequent modifications, such as the incorporation of additional functional groups or the formation of bioactive peptides. Recent studies have highlighted its utility in constructing multi-component drug delivery systems, where precise control over molecular architecture is essential for achieving desired therapeutic outcomes.

In terms of biological activity, this compound has shown remarkable promise in preclinical models. For instance, it has demonstrated potent inhibitory effects against key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways associated with neurodegenerative diseases has garnered significant attention from researchers in the field of neuroscience.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its structural integrity and provided critical insights into its conformational dynamics. Furthermore, computational modeling studies have revealed that the compound exhibits favorable pharmacokinetic profiles, including good solubility and bioavailability, which are essential attributes for drug candidates.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability and reduce production costs. Collaborative efforts between academic institutions and pharmaceutical companies are also exploring its potential for use in personalized medicine, where tailored therapeutic agents are designed based on individual patient needs.

In conclusion, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic acid represents a cutting-edge molecule with vast opportunities in drug discovery and development. Its unique structure, combined with recent advancements in synthetic methodologies and biological insights, positions it as a key player in the pursuit of novel therapeutic solutions.